Cas no 53553-19-8 (Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-)
53553-19-8 structure
Product Name:Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-
CAS No:53553-19-8
MF:C13H16FNO4S
MW:301.333846092224
CID:1583364
Update Time:2024-09-12
Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-
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- Inchi: 1S/C13H16FNO4S/c1-9-3-2-6-15(8-9)20(18,19)10-4-5-12(14)11(7-10)13(16)17/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)
- InChI Key: YCKLPEYMIVHUIW-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N2CCCC(C)C2)(=O)=O)=CC=C1F
Computed Properties
- Exact Mass: 301.07848
Experimental Properties
- Density: 1.360±0.06 g/cm3(Predicted)
- Boiling Point: 464.4±55.0 °C(Predicted)
- PSA: 74.68
- pka: 2.91±0.10(Predicted)
Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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